Cas no 139460-10-9 (tert-Butyl (4-mercaptopyridin-3-yl)carbamate)

• Product Name: tert-Butyl (4-mercaptopyridin-3-yl)carbamate
• CAS No: 139460-10-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 829124
• PubChem ID: 15222366
• Update Time: 2025-06-13

tert-Butyl (4-mercaptopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-mercaptopyridin-3-yl)carbamate
• tert-butyl 4-mercaptopyridin-3-ylcarbamate
• tert-butyl N-(4-sulfanylidene-1H-pyridin-3-yl)carbamate
• 3-(tert-butoxycarbonyl)amino-4-mercaptopyridine
• 3-(tert-Butoxycarbonylamino)-4-mercaptopyridine
• 3-t-butyloxycarbonylamino-4-mercaptopyridine
• AK-80618
• ANW-68202
• CTK8C2322
• KB-260114
• SureCN743727
• tert-Butyl(4-mercaptopyridin-3-yl)carbamate
• tert-Butyl (4-sulfanylidene-1,4-dihydropyridin-3-yl)carbamate
• Tert-butyl (4-thioxo-1,4-dihydropyridin-3-yl)carbamate
• 139460-10-9
• AC-27079
• EN300-4354088
• HESMDBDUEDHPRG-UHFFFAOYSA-N
• F14352
• CS-0273196
• 3-(t-butyloxy-carbonyl)amino-4-mercapto pyridine
• Carbamic acid, (4-mercapto-3-pyridinyl)-, 1,1-dimethylethyl ester
• SCHEMBL743727
• DTXSID20570235
• Carbamic acid, N-(4-mercapto-3-pyridinyl)-, 1,1-dimethylethyl ester
• 3-(t-butyloxycarbonyl)amino-4-mercapto pyridine
• tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate

• MDL： MFCD21648458
• Inchi： 1S/C10H14N2O2S/c1-10(2,3)14-9(13)12-7-6-11-5-4-8(7)15/h4-6H,1-3H3,(H,11,15)(H,12,13)
• InChI Key： HESMDBDUEDHPRG-UHFFFAOYSA-N
• SMILES： S=C1C=CNC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on tert-Butyl (4-mercaptopyridin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (4-mercaptopyridin-3-yl)carbamate (CAS No. 139460-10-9)

tert-Butyl (4-mercaptopyridin-3-yl)carbamate, with the CAS number 139460-10-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both mercapto and carbamate functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers often focus on its reactivity and stability, which are critical for designing efficient synthetic routes.

In recent years, the demand for tert-Butyl (4-mercaptopyridin-3-yl)carbamate has surged due to its role in developing small-molecule inhibitors and bioconjugation techniques. The compound's thiol group allows for selective modifications, making it a popular choice for click chemistry applications. This aligns with the growing interest in targeted drug delivery systems and proteomics research, where precision and efficiency are paramount. Additionally, its tert-butyl carbamate moiety provides protection for amines, a feature highly sought after in peptide synthesis.

The synthesis of tert-Butyl (4-mercaptopyridin-3-yl)carbamate typically involves multi-step reactions, including protection-deprotection strategies and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, emphasizing the compound's scalability and reproducibility. Given the increasing emphasis on green chemistry, researchers are also exploring eco-friendly alternatives for its production, such as catalytic processes and solvent-free conditions.

From a commercial perspective, 139460-10-9 is available through leading chemical suppliers, often with detailed technical data sheets and analytical certificates. Its purity and storage conditions are critical factors for end-users, particularly in high-throughput screening and combinatorial chemistry. The compound's molecular weight and solubility profile are frequently queried in academic and industrial databases, reflecting its relevance in modern research.

Looking ahead, tert-Butyl (4-mercaptopyridin-3-yl)carbamate is poised to play a pivotal role in emerging fields like precision medicine and bioorthogonal chemistry. Its unique structural features enable the development of next-generation therapeutics, addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a cornerstone in organic synthesis and molecular design.